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Cat. No.: B022004
Get Quote
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As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure
that our partners in research can utilize our products safely and effectively from acquisition
through to final disposal. This guide provides a detailed, step-by-step protocol for the proper
disposal of (+/-)-4-Hydroxy Propranolol Sulfate. The procedures outlined here are grounded in
established safety protocols and regulatory standards to ensure the protection of laboratory
personnel and the environment.

The fundamental principle governing chemical disposal is that the generator of the waste is
responsible for its safe and compliant management.[1][2] This guide is designed to empower
researchers to meet this responsibility with confidence and scientific rigor.

Hazard Assessment and Chemical Profile

Understanding the chemical's properties is the first step in determining the correct disposal
pathway. While a specific Safety Data Sheet (SDS) for the sulfate salt is not readily available,
we can extrapolate a robust safety profile by analyzing the parent compound, (+/-)-4-Hydroxy
Propranolol, and related salts like the hydrochloride form.
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(+/-)-4-Hydroxy Propranolol is a human metabolite of the widely used beta-blocker, Propranolol.
[3] Its primary acute hazard, based on data from related compounds, is that it may be harmful if
swallowed.[2][4] It is not broadly classified under the Globally Harmonized System (GHS) as a
hazardous substance, but this does not permit indiscriminate disposal. As a pharmaceutical
compound, it requires controlled management.

Property Information Source

4-(2-Hydroxy-3-
Chemical Name (isopropylamino)propoxy)napht  [5]

halen-1-yl hydrogen sulfate

Molecular Formula C16H21NOe6S [5]

Molecular Weight 355.41 g/mol [5]

_ Based on related compounds,
Primary Hazard _ [2][4]
may be harmful if swallowed.

Known Incompatibilities Strong oxidizing agents, acids.  [1]

May produce carbon oxides
B (CO, COy2), nitrogen oxides
Hazardous Decomposition ) [6][7]
(NOx), and sulfur oxides (SOx)

upon combustion.

The Regulatory Landscape: EPA and RCRA
Compliance

The U.S. Environmental Protection Agency (EPA) regulates chemical waste under the
Resource Conservation and Recovery Act (RCRA).[8] A critical mandate for pharmaceutical
waste is the strict prohibition against "sewering"—disposing of chemicals down the drain.[9][10]
This practice introduces active pharmaceutical ingredients into waterways, posing a significant
environmental risk.

(+/-)-4-Hydroxy Propranolol Sulfate is not a listed hazardous waste on the RCRA P-list or U-list.
[1][7] Therefore, in its pure form, it is typically managed as a non-hazardous pharmaceutical
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waste. However, this classification can change based on how the waste is generated. The
following decision workflow is crucial for maintaining compliance.
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Generated Waste Containing
(+/-)-4-Hydroxy Propranolol Sulfate

Manage as Manage as
NON-HAZARDOUS RCRA HAZARDOUS WASTE
PHARMACEUTICAL WASTE per 40 CFR 260-299
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Caption: Disposal Lifecycle of (+/-)-4-Hydroxy Propranolol Sulfate.
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By adhering to this comprehensive guide, you ensure that your laboratory practices remain
safe, compliant, and environmentally responsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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